Cas no 114658-03-6 (1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol)

• Product Name: 1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol
• CAS No: 114658-03-6
• MF: C₂₀H₁₆Cl₂N₄O
• MW: 399.273241996765
• CID: 3635257
• PubChem ID: 1473342
• Update Time: 2025-11-01

1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol Chemical and Physical Properties

Names and Identifiers

• [4,5'-Bi-1H-pyrazol]-5-ol, 1,1'-bis(4-chlorophenyl)-3,3'-dimethyl-
• 1,1'-(4-CHLOROPHENYL)-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL
• 10E-941
• Bionet1_000549
• AKOS005074204
• CHEMBL3145042
• MLS000327883
• SMR000168478
• cid_5523776
• HMS569H11
• 2,2'-bis(4-chlorophenyl)-5,5'-dimethyl-2H,2'H-[3,4'-bipyrazole]-3'-ol
• (4E)-2-(4-chlorophenyl)-4-[2-(4-chlorophenyl)-5-methyl-1H-pyrazol-3-ylidene]-5-methylpyrazol-3-one
• (4E)-2-(4-chlorophenyl)-4-[2-(4-chlorophenyl)-5-methyl-1H-pyrazol-3-ylidene]-5-methyl-pyrazol-3-one
• HMS2363G08
• (4E)-2-(4-chlorophenyl)-4-[2-(4-chlorophenyl)-5-methyl-1H-pyrazol-3-ylidene]-5-methyl-3-pyrazolone
• BDBM57386
• 114658-03-6
• 2-(4-chlorophenyl)-4-[2-(4-chlorophenyl)-5-methylpyrazol-3-yl]-5-methyl-1H-pyrazol-3-one
• (4E)-2-(4-chlorophenyl)-4-[2-(4-chlorophenyl)-5-methyl-3-pyrazolin-3-ylidene]-5-methyl-2-pyrazolin-3-one
• 1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

• Inchi： 1S/C20H16Cl2N4O/c1-12-11-18(25(23-12)16-7-3-14(21)4-8-16)19-13(2)24-26(20(19)27)17-9-5-15(22)6-10-17/h3-11,24H,1-2H3
• InChI Key： SRJBHCHZOXMQFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(=C(C)N1)C1=CC(C)=NN1C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 398.0701165Da
• Monoisotopic Mass: 398.0701165Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

Comprehensive Analysis of 1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol (CAS No. 114658-03-6)

1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol (CAS No. 114658-03-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This bipyrazole derivative is characterized by its unique molecular structure, which includes a 4-chlorophenyl group and hydroxyl functionality, making it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets.

The compound's CAS No. 114658-03-6 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Recent studies have explored its role in antioxidant and anti-inflammatory applications, aligning with the current trend of developing sustainable bioactive molecules. Its hydroxyl group contributes to its solubility in polar solvents, a property highly valued in green chemistry initiatives. Additionally, the dimethyl and chlorophenyl substituents enhance its stability, making it suitable for long-term storage and industrial-scale synthesis.

From a synthetic perspective, 1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol is often synthesized via condensation reactions involving hydrazine derivatives. Its bipyrazole core is a focal point for designing heterocyclic compounds, which are pivotal in agrochemicals and advanced materials. The compound's UV-absorbing properties have also sparked interest in photostabilizers for polymers, addressing the demand for durable coatings in the automotive and construction sectors.

Environmental and safety profiles of CAS No. 114658-03-6 are rigorously evaluated to meet REACH and OECD guidelines. Its low toxicity and biodegradability make it a candidate for eco-friendly formulations, resonating with the global push toward sustainable industrial practices. Analytical techniques like HPLC and NMR are commonly employed to ensure its purity, a critical factor for high-performance applications.

In the context of market trends, the demand for 1,1'-(4-Chlorophenyl)-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol is projected to rise, driven by its utility in personal care products and functional materials. Its compatibility with nanotechnology platforms further expands its potential, particularly in drug delivery systems and sensors. As research continues, this compound is poised to play a pivotal role in bridging gaps between chemical innovation and real-world solutions.